2-(2-Fluorophenyl)-5-nitropyridine

• Molecular Formula: C11H7FN2O2
• Molecular Weight: 218.18 g/mol
• IUPAC Name: 2-(2-fluorophenyl)-5-nitropyridine
• InChI: InChI=1S/C11H7FN2O2/c12-10-4-2-1-3-9(10)11-6-5-8(7-13-11)14(15)16/h1-7H
• InChI Key: MVTLTVUKFSWZOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC=C(C=C2)[N+](=O)[O-])F

Description

2-(2-Fluorophenyl)-5-nitropyridine is a useful research compound. Its molecular formula is C11H7FN2O2 and its molecular weight is 218.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 g (24.6 mmol) of 2-bromo-5-nitro-pyridine, 3.79 g (27.1 mmol) of 2-fluoro-phenylboronic acid, 276.5 mg (1.23 mmol) of palladium acetate, 646 mg (2.46 mmol) of triphenylphosphine and 24.6 ml of a 1 M aqueous sodium carbonate solution in 150 ml of toluene and 37 ml of ethanol were heated under reflux for 5 h. After cooling, the mixture concentrated under reduced pressure to half of its volume, poured onto water and extracted with ethyl acetate. The combined organic phases were dried and evaporated. The product was purified by chromatography (silica gel, n-heptane/ethyl acetate 5:1). Yield: 4.2 g.